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Compound of Interest

Compound Name: Chloralose

Cat. No.: B1664795

The following guide provides essential safety and logistical information for the proper handling
and disposal of chloralose, a substance used as a rodenticide, avicide, and laboratory
anesthetic. Adherence to these procedures is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. Chloralose is toxic if swallowed or
inhaled and is very toxic to aquatic life.[1][2]

Immediate Safety and Handling Protocols

Before handling chloralose, it is imperative to be familiar with the necessary personal
protective equipment (PPE) and safe handling practices to minimize exposure.

Personal Protective Equipment (PPE):

Gloves: Wear synthetic rubber or PVC gloves.[3]

Protective Clothing: A lab coat or coverall is required.[3][4]

Eye Protection: Safety glasses or goggles should be worn.[5]

Respiratory Protection: In case of dust generation, use a NIOSH/MSHA-approved dust
respirator.[4][5]

Handling and Storage:

o Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]
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e Avoid generating and inhaling dust.[5][6] Minimize all personal contact with the substance.[3]

[4]
» Do not eat, drink, or smoke in areas where chloralose is handled.[7]
e Wash hands and any exposed skin thoroughly after handling.[3]

o Store chloralose in a cool, dry, well-ventilated area in its original, tightly sealed container.[5]

[8]

o Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5][8]

Chloralose Spill Management

Accidental spills must be managed promptly and safely to prevent exposure and environmental
release.

Minor Spills:
» Restrict Access: Ensure the spill area is clear of unnecessary personnel.
¢ Ventilate: Ensure adequate ventilation.

o Clean-up: Use dry clean-up procedures.[4] Gently sweep or vacuum the spilled material. If
vacuuming, the equipment must be fitted with a HEPA filter.[4]

e Dust Suppression: To prevent dust from becoming airborne, you may lightly dampen the
powder with water before sweeping.[4]

o Collect Waste: Place the collected chloralose residue and any contaminated absorbent
materials (e.g., sand, vermiculite) into a suitable, clearly labeled container for hazardous
waste disposal.[3][4][5]

Major Spills:

» Evacuate: Immediately clear the area of all personnel and move upwind of the spill.[2][4]
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o Alert Authorities: Notify your institution's emergency responders or safety office, providing the
location and nature of the hazard.[4]

e Prevent Contamination: Prevent the spilled material from entering drains, sewers, or
watercourses.[3][6] If contamination of waterways occurs, the local water authority must be
informed immediately.[3]

o Containment: Surround the spill with an inert absorbent material like sand, earth, or
vermiculite to contain it.[3]

o Decontamination: After the bulk material has been collected, decontaminate the spill area by
washing with detergent and water. Collect the wash water and absorbent material and place
it in the designated hazardous waste container.[3]

Chloralose Disposal Procedures

Chloralose is classified as a hazardous substance and its waste must be managed
accordingly.[4] Disposal must always comply with local, state, and federal regulations.[4]

Step-by-Step Disposal Guide:
e Waste Collection:

o Solid Waste: Collect all unused or waste chloralose powder, contaminated PPE (gloves,
coveralls), and spill clean-up materials in a designated, sturdy, and clearly labeled
hazardous waste container.[3][4]

o Empty Containers: Empty containers are also considered hazardous waste. The first rinse
of any container that held chloralose must be collected and disposed of as liquid
hazardous waste.[9] Puncture the container to prevent reuse.[4] All labels must be
removed or fully defaced before the rinsed container can be discarded as regular solid
waste.[9]

+ Waste Storage:
o Store hazardous waste containers in a designated satellite accumulation area.[10]

o Keep containers securely closed except when adding waste.[9]
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o Ensure incompatible wastes are segregated.[9]

» Final Disposal:

o Never dispose of chloralose waste down the drain, in the regular trash, or by evaporation.

[6]19]

o Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)
department or a licensed professional waste disposal service.[4][9]

o For specific instructions regarding baits, all remnants and containers should be removed
and disposed of by burning or burial, as per local regulations.[3]

Quantitative Data: Toxicity and Environmental
Hazards

The following table summarizes key quantitative data regarding the toxicity and environmental
impact of chloralose.
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Parameter Value Species Reference

Mammalian Toxicity

Oral LD50 400 mg/kg Rat [415]
Oral LD50 32 - 200 mg/kg Mouse [41[5]
Oral LD50 ~500 mg/kg Dog [11]

Avian Toxicity

Oral LD50 31.6 mg/kg Quail [4]
Oral LD50 178 mg/kg Pigeon [4]
Oral LD50 42 mg/kg Duck [4]
Aquatic Toxicity

LC50 (96 hours) 2.4 mg/L Rainbow Trout [11]

Physical Properties

Water Solubility

0.44 g/100mL - [8]
(15°C)

Experimental Protocols

The information presented is derived from Safety Data Sheets (SDS) and environmental safety
reports. These documents do not provide detailed experimental methodologies for the
toxicological (LD50, LC50) data cited. This data is established through standardized testing
protocols required by regulatory bodies for chemical classification and safety assessment.

Chloralose Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
and safe disposal of chloralose in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sc-208501.pdf
https://pim-resources.coleparmer.com/sds/00097.pdf
https://datasheets.scbt.com/sc-208501.pdf
https://pim-resources.coleparmer.com/sds/00097.pdf
https://www.vettimes.com/news/vets/small-animal-vets/canine-chloralose-toxicosis-case
https://datasheets.scbt.com/sc-208501.pdf
https://datasheets.scbt.com/sc-208501.pdf
https://datasheets.scbt.com/sc-208501.pdf
https://www.vettimes.com/news/vets/small-animal-vets/canine-chloralose-toxicosis-case
https://generapestmanagement.com/certificates/msds/Alphachloralose-msds.pdf
https://www.benchchem.com/product/b1664795?utm_src=pdf-body
https://www.benchchem.com/product/b1664795?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Handling Chloralose
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Caption: Workflow for safe handling, spill response, and disposal of chloralose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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